Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate
• InChI: InChI=1S/C14H18ClF3N2O2/c1-13(2,3)22-12(21)20-11(7-19)8-4-5-10(15)9(6-8)14(16,17)18/h4-6,11H,7,19H2,1-3H3,(H,20,21)
• InChI Key: HFAWZYCGPJLSJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CN)C1=CC(=C(C=C1)Cl)C(F)(F)F
• Molecular Formula: C14H18ClF3N2O2
• Molecular Weight: 338.75 g/mol
• CAS RN: 2228637-95-2

Description

Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate is an organic compound used for research related to life sciences. It is also known as tert-Butyl (4-chloro-3-(trifluoromethyl)phenyl)carbamate.

Synthesis Analysis

The synthesis of similar compounds involves the use of tert-butyl carbamate in palladium-catalyzed reactions. The synthesis of tert-butyl N-(2-aminoethyl)carbamate involves a variety of steps, including the use of Boc anhydride and ethanol, followed by slow addition of a 70% aqueous ammonia solution. The reaction mixture is then stirred at approximately 0°C for 1 hour, transferred to room temperature, and stirred for 18 hours.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include palladium-catalyzed cross-coupling reactions. These reactions involve the use of tert-butyl carbamate with various aryl halides. Other reactions include the transformation of a chloride into a 4H-pyran-4-one intermediate.

Scientific Research Applications

Antibiotic Development

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Organic Synthesis

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Pyrrole Derivatives

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Semiconductor Polymer Design

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Boronic Acid Derivatives

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Benzylic Position Reactions

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Safety and Hazards

Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate is associated with several hazard statements, including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and others.

Mechanism of Action

Target of Action

Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate is known to act on specific receptors on cancer cells . These receptors are the primary targets of this compound and play a crucial role in its mechanism of action.

Mode of Action

The compound interacts with these specific receptors on cancer cells . This interaction triggers a series of biochemical reactions that lead to the inhibition of tumor growth and metastasis . The exact nature of these interactions and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The biochemical pathways affected by Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate are complex and involve multiple steps. The compound’s interaction with its targets affects these pathways, leading to downstream effects that inhibit tumor growth and metastasis .

Result of Action

The molecular and cellular effects of Tert-butyl N-[2-amino-1-[4-chloro-3-(trifluoromethyl)phenyl]ethyl]carbamate’s action include the inhibition of tumor growth and metastasis . These effects are the result of the compound’s interaction with its targets and its impact on various biochemical pathways .